Cas no 366006-09-9 (Cyclopentanecarboxylicacid, 3,4-dihydroxy-, methyl ester, (3R,4R)-rel-)

• Product Name: Cyclopentanecarboxylicacid, 3,4-dihydroxy-, methyl ester, (3R,4R)-rel-
• CAS No: 366006-09-9
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 297419
• Update Time: 2024-01-27

Cyclopentanecarboxylicacid, 3,4-dihydroxy-, methyl ester, (3R,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylicacid, 3,4-dihydroxy-, methyl ester, (3R,4R)-rel-
• Cyclopentanecarboxylicacid, 3,4-dihydroxy-, methyl ester, (3S,4S)- (9CI)
• Cyclopentanecarboxylic acid, 3,4-dihydroxy-, methyl ester, (3S,4S)- (9CI)
• Cyclopentanecarboxylic acid, 3,4-dihydroxy-, methyl ester, (3R,4R)-rel-

• Inchi： 1S/C7H12O4/c1-11-7(10)4-2-5(8)6(9)3-4/h4-6,8-9H,2-3H2,1H3/t5-,6-/m1/s1
• InChI Key： CYYVMRLPIXEHHO-PHDIDXHHSA-N
• SMILES： C1(C(OC)=O)C[C@@H](O)[C@H](O)C1

Computed Properties

• Exact Mass: 160.074
• Monoisotopic Mass: 160.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2